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Compound of Interest

Compound Name: BMS-457

Cat. No.: B10827071 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BMS-457 is a potent and selective antagonist of the C-C chemokine receptor type 1 (CCR1).[1]

[2] CCR1 is a G protein-coupled receptor that plays a crucial role in mediating the recruitment

of immune cells to sites of inflammation.[3][4][5] As a CCR1 antagonist, BMS-457 is a valuable

tool for studying inflammatory processes and for the development of novel therapeutics

targeting inflammation-related diseases. Accurate and reproducible experimental results rely on

the correct preparation and storage of BMS-457 stock solutions. These application notes

provide detailed protocols and data for the effective use of BMS-457 in a research setting.

Data Presentation
Chemical and Physical Properties

Property Value

Molecular Formula C₂₄H₃₅ClN₂O₄

Molecular Weight 451.004 g/mol [1]

Appearance Solid[1]

CAS Number 946594-19-0[2]
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Solubility and Storage
Parameter Recommendation

Recommended Solvent Dimethyl sulfoxide (DMSO)[1][6]

Solubility in DMSO 10 mM[1]

Storage of Solid Compound
-20°C for up to 12 months, 4°C for up to 6

months[1]

Storage of Stock Solution (in DMSO)

Aliquot and store at -80°C for up to 6 months or

-20°C for up to 6 months. Avoid repeated

freeze-thaw cycles.[1][7]

Experimental Protocols
Protocol for Preparation of a 10 mM BMS-457 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of BMS-457, a commonly

used concentration for in vitro experiments.

Materials:

BMS-457 solid powder

Anhydrous, cell culture-grade Dimethyl sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Calibrated micropipettes and sterile tips

Procedure:
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Equilibrate: Allow the vial containing the solid BMS-457 to come to room temperature before

opening to prevent moisture condensation.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of BMS-457 powder. For example, to prepare 1 mL of a 10 mM

stock solution, weigh 4.51 mg of BMS-457 (Molecular Weight = 451.004 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the tube containing the

BMS-457 powder. For a 10 mM stock solution, if you weighed 4.51 mg, add 1 mL of DMSO.

Mixing: Tightly cap the tube and vortex the solution until the BMS-457 is completely

dissolved. Gentle warming in a 37°C water bath for a few minutes can aid dissolution if

necessary. Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles which can lead to degradation of the

compound, aliquot the stock solution into smaller, single-use volumes in sterile, amber

microcentrifuge tubes. The volume of the aliquots should be based on your typical

experimental needs.

Storage: Store the aliquots at -80°C or -20°C.

Documentation: Clearly label each aliquot with the compound name (BMS-457),

concentration (10 mM), solvent (DMSO), and the date of preparation.

Note on Working Solutions: For cell-based assays, the DMSO stock solution should be further

diluted in the appropriate cell culture medium to the final working concentration. It is crucial to

ensure that the final concentration of DMSO in the culture medium is low (typically less than

0.5%) to avoid solvent-induced cytotoxicity. A vehicle control (culture medium with the same

final concentration of DMSO) should always be included in experiments.[8]

Visualizations
Experimental Workflow: Preparation of BMS-457 Stock
Solution
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Workflow for BMS-457 Stock Solution Preparation
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Caption: Workflow for preparing and storing BMS-457 stock solutions.
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Signaling Pathway: Inhibition of CCR1 by BMS-457

Simplified CCR1 Signaling Pathway and Inhibition by BMS-457
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Caption: BMS-457 inhibits chemokine-induced CCR1 signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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